Cas no 1807160-56-0 (2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine)

• Product Name: 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine
• CAS No: 1807160-56-0
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4807473
• Update Time: 2025-05-22

2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C8H4BrF3N2/c9-2-6-7(8(11)12)5(10)1-4(3-13)14-6/h1,8H,2H2
• InChI Key： PXUBUETVPBKVLF-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(C#N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine

2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine: A Comprehensive Overview

2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS No: 1807160-56-0) is a highly specialized organic compound with a complex structure that makes it suitable for various applications in the chemical industry. This compound is characterized by its pyridine ring, which serves as the central framework, and the presence of multiple substituents that confer unique chemical properties. The bromomethyl group at position 2, the cyano group at position 6, the difluoromethyl group at position 3, and the fluorine atom at position 4 all contribute to its reactivity and functionality.

The pyridine ring is a six-membered aromatic ring with one nitrogen atom, which gives the compound its characteristic aromatic stability. The substitution pattern of this compound is highly specific, with each substituent occupying a distinct position on the ring. The bromomethyl group at position 2 introduces electrophilic character due to the presence of bromine, making it a potential site for nucleophilic substitution reactions. The cyano group at position 6 is electron-withdrawing, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions.

The difluoromethyl group at position 3 adds a layer of complexity to the molecule by introducing fluorine atoms, which are known for their strong electronegativity and ability to stabilize molecules through inductive effects. The fluorine atom at position 4 further enhances the molecule's stability and reactivity by contributing to its electronic environment. Together, these substituents create a molecule with a balanced mix of electron-donating and electron-withdrawing groups, making it versatile for various chemical transformations.

Recent studies have highlighted the potential of 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine in organic synthesis as a key intermediate in the preparation of bioactive compounds. Its structure allows for multiple reaction pathways, including nucleophilic substitution, addition reactions, and coupling reactions. For instance, researchers have explored its use in the synthesis of agrochemicals and pharmaceuticals, where its reactivity and selectivity are highly valued.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired regioselectivity of the product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The applications of 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine are diverse and expanding rapidly due to its unique chemical properties. In the field of agrochemistry, it has been used as an intermediate in the development of herbicides and insecticides. Its ability to undergo various transformations makes it an ideal candidate for designing molecules with specific biological activities.

In pharmaceutical research, this compound has shown promise as an intermediate in drug discovery programs targeting various diseases. Its structure allows for modifications that can enhance bioavailability and pharmacokinetic properties, making it a valuable asset in medicinal chemistry.

Moreover, 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine has found applications in materials science as well. Its ability to form stable complexes with metal ions makes it useful in coordination chemistry and catalysis. Researchers have explored its potential as a ligand in homogeneous catalysis for organic transformations.

The growing interest in this compound is reflected in recent publications that highlight its role in green chemistry and sustainable processes. Its use in developing eco-friendly synthetic routes has positioned it as an important tool in modern chemical research.

In conclusion, 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-fluoropyridine (CAS No: 1807160-56-0) is a multifaceted organic compound with significant potential across various fields. Its unique structure enables diverse applications ranging from agrochemistry to pharmaceuticals and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.